Cas no 88405-87-2 (2-(Ethoxycarbonylamino)butanedioic acid)

• Product Name: 2-(Ethoxycarbonylamino)butanedioic acid
• CAS No: 88405-87-2
• MF: C₇H₁₁NO₆
• MW: 205.165342569351
• CID: 2196308
• Update Time: 2023-08-07

2-(Ethoxycarbonylamino)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromo-5-hydroxyfuran-2(5h)-one
• 2-(ethoxycarbonylamino)butanedioic acid
• NSC67463
• Aspartic acid, N-ethyl ester, L-
• N-[Ethoxy(hydroxy)methylidene]aspartic acid
• 2-(Ethoxycarbonylamino)butanedioic acid

• Inchi： 1S/C7H11NO6/c1-2-14-7(13)8-4(6(11)12)3-5(9)10/h4H,2-3H2,1H3,(H,8,13)(H,9,10)(H,11,12)
• InChI Key： FJENCEURQYNZHL-UHFFFAOYSA-N
• SMILES： O(CC)C(NC(C(=O)O)CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 238
• Topological Polar Surface Area: 113